Cas no 1464153-44-3 (4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid)

• Product Name: 4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid
• CAS No: 1464153-44-3
• MF: C₁₃H₈IN₃O₂
• MW: 365.125994682312
• MDL: MFCD31583198
• CID: 4786074
• Update Time: 2025-10-31

4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid
• 4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid

• MDL： MFCD31583198
• Inchi： 1S/C13H8IN3O2/c14-11-5-16-12-6-15-10(7-17(11)12)8-1-3-9(4-2-8)13(18)19/h1-7H,(H,18,19)
• InChI Key： GLIBAJZLMHLEAN-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=NC(=CN21)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 2.6
• Topological Polar Surface Area: 67.5

Additional information on 4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid

4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid: A Novel Scaffold for Targeted Therapeutic Applications

4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid is a structurally unique compound with the CAS number 1464153-44-3, representing a significant advancement in the development of small-molecule therapeutics. This compound belongs to the class of imidazo[1,2-a]pyrazine derivatives, a family of heterocyclic compounds that have garnered substantial attention in medicinal chemistry due to their versatile pharmacophore properties. The synthesis and functionalization of this scaffold have been extensively explored in recent years, with particular emphasis on its potential applications in anti-inflammatory, anti-cancer, and neurological disorder research.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the role of 3-iodoimidazo[1,2-a]pyrazin-6-yl groups in modulating biological activity. The introduction of an iodine atom at the 3-position of the imidazo[1,2-a]pyrazine ring significantly enhances the compound's reactivity and selectivity, enabling it to interact with specific molecular targets. This modification is particularly relevant in the context of targeted drug delivery, where precise molecular interactions are critical for therapeutic efficacy.

The benzoic acid moiety in 4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid contributes to its pharmacokinetic profile by providing a carboxylic acid group that can form hydrogen bonds with biological macromolecules. This property is essential for the compound's ability to cross cell membranes and reach intracellular targets. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrates that the conjugation of benzoic acid with heterocyclic systems can significantly improve the solubility and stability of the resulting molecules.

Recent advancements in computational chemistry have enabled the prediction of the compound's three-dimensional structure and its interactions with potential protein targets. A study in Chemical Communications (2024) utilized molecular docking simulations to identify the binding affinity of 4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid with COX-2 enzyme, a key target in the development of anti-inflammatory agents. The results suggest that this compound could serve as a lead molecule for the design of novel COX-2 inhibitors with improved selectivity over COX-1.

The imidazo[1,2-a]pyrazine scaffold is known for its ability to form multiple hydrogen bonds with target proteins, making it a promising candidate for the development of multitarget drugs. A 2023 review in Drug Discovery Today emphasized the importance of such scaffolds in addressing complex diseases like cancer, where the ability to modulate multiple signaling pathways is critical. The 3-iodo substitution in this compound appears to enhance its ability to engage with protein pockets that are typically difficult to target with conventional small molecules.

Experimental studies on the cytotoxic activity of 4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid have shown promising results in preclinical models. Research published in Cancer Research (2023) demonstrated that this compound exhibits significant antitumor activity against prostate cancer cell lines, with minimal cytotoxicity to normal cells. The mechanism of action appears to involve the inhibition of PI3K/AKT signaling pathways, which are frequently dysregulated in cancer progression.

One of the most intriguing aspects of this compound is its potential application in neurological disorder research. A 2024 study in Neuropharmacology explored its effects on neuroinflammation in a mouse model of Alzheimer's disease. The results indicated that 4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid could reduce the expression of pro-inflammatory cytokines while promoting the clearance of amyloid-beta plaques, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

The synthetic pathway for 4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid has been optimized to improve yield and purity, as reported in Organic Letters (2023). This development is crucial for scaling up production for preclinical and clinical trials. The use of green chemistry principles in its synthesis has also been emphasized, highlighting the importance of sustainable practices in pharmaceutical development.

Despite its promising properties, further research is needed to fully understand the pharmacological profile of this compound. Ongoing studies are investigating its metabolic stability and potential for drug-drug interactions. The development of prodrugs based on this scaffold is also being explored to enhance its bioavailability and reduce potential side effects.

In summary, 4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure and functional groups make it a versatile scaffold for the development of novel therapeutics targeting a wide range of diseases. As research continues to uncover its full potential, this compound may play a pivotal role in the next generation of targeted drug therapies.

Key Applications of 4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic Acid:

• Anti-inflammatory agents targeting COX-2 and other inflammatory pathways
• Anticancer therapeutics with selectivity for specific tumor cell lines
• Neurological disorder treatments for conditions like Alzheimer's disease
• Multitarget drug development for complex diseases
• Prodrug formulations to improve bioavailability and reduce side effects

The continued exploration of this compound's properties and applications underscores its importance in the rapidly evolving field of pharmaceutical science. As new research emerges, the potential of 4-(3-Iodoimidazo[1,2-a]pyrazin-6-yl)benzoic acid to address unmet medical needs is likely to expand, making it a valuable asset in the development of innovative therapies.